Cas no 26650-75-9 (2,4-Dichloro-6-n-propoxy-1,3,5-triazine)

• Product Name: 2,4-Dichloro-6-n-propoxy-1,3,5-triazine
• CAS No: 26650-75-9
• MF: C₆H₇Cl₂N₃O
• MW: 208.045278787613
• CID: 88681
• PubChem ID: 33570
• Update Time: 2025-11-02

2,4-Dichloro-6-n-propoxy-1,3,5-triazine Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloro-6-n-propoxy-1,3,5-triazine
• 2,4-Dichloro-n-propoxy-s-triazine~n-Propoxydichloro-s-triazine
• 2,4-dichloro-6-propoxy-1,3,5-triazine
• 2,4,5-TRIFLUOROBENZENESULFONY L CHLORIDE
• 2,6-dichloro-4-n-propyloxy-1,3,5-triazine
• EINECS 247-875-7
• SCHEMBL1370622
• FT-0610031
• NS00028146
• 2, 4-dichloro-6-propoxy-1, 3, 5-triazine
• 26650-75-9
• DTXSID80181184
• 2,4-Dichloro-6-N-propoxy-1,3,5-triazine, AldrichCPR
• 5-CYCLOPROPYL-7-(TRIFLUOROMETHYL)PYRAZOLO[1,5-A]PYRIMIDINE-2-CARBOXYLICACID
• AKOS009159073
• CS-0450532
• SB73661
• MFCD00051827
• DTXCID90103675
• SVHHRUHQFRFOIQ-UHFFFAOYSA-N

• MDL： MFCD00051827
• Inchi： 1S/C6H7Cl2N3O/c1-2-3-12-6-10-4(7)9-5(8)11-6/h2-3H2,1H3
• InChI Key： SVHHRUHQFRFOIQ-UHFFFAOYSA-N
• SMILES： ClC1N=C(N=C(N=1)OCCC)Cl
• BRN： 151061

Computed Properties

• Exact Mass: 206.99700
• Monoisotopic Mass: 206.996617
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.1
• Topological Polar Surface Area: 47.9

Experimental Properties

• Color/Form: Not determined
• Density: 1.386
• Boiling Point: 348.1°Cat760mmHg
• Flash Point: >110°C
• Refractive Index: 1.5135
• PSA: 47.90000
• LogP: 1.96720
• Solubility: Not determined
• Sensitiveness: Moisture Sensitive

2,4-Dichloro-6-n-propoxy-1,3,5-triazine Security Information

• Hazardous Material transportation number：UN 3265
• Hazard Category Code： 34-41-22
• Safety Instruction： S26; S36/37/39; S45
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• Safety Term：S26;S36/37/39;S45
• Risk Phrases：R34

Additional information on 2,4-Dichloro-6-n-propoxy-1,3,5-triazine

2,4-Dichloro-6-n-propoxy-1,3,5-triazine (CAS No. 26650-75-9): A Versatile Triazine Derivative with Broad Applications

2,4-Dichloro-6-n-propoxy-1,3,5-triazine (CAS No. 26650-75-9) is a specialized triazine derivative that has garnered significant attention in various industrial and research applications. This compound belongs to the chlorinated triazine family, known for their unique chemical properties and reactivity. With the increasing demand for high-performance chemical intermediates, this compound has become a subject of interest for researchers and manufacturers alike.

The molecular structure of 2,4-Dichloro-6-n-propoxy-1,3,5-triazine features a triazine core with two chlorine atoms and one n-propoxy group, contributing to its distinct chemical behavior. This configuration allows it to participate in various nucleophilic substitution reactions, making it valuable in organic synthesis and polymer chemistry. Recent studies have explored its potential in advanced material science, particularly in the development of functional coatings and specialty polymers.

One of the most searched questions regarding triazine derivatives is their role in sustainable chemistry. In this context, 2,4-Dichloro-6-n-propoxy-1,3,5-triazine has been investigated for its potential in green synthesis routes. Researchers are particularly interested in how its reactivity can be harnessed to reduce waste and improve atom economy in chemical processes. This aligns with the growing trend of eco-friendly chemical production, a hot topic in both academic and industrial circles.

The physical properties of 2,4-Dichloro-6-n-propoxy-1,3,5-triazine contribute significantly to its applications. Typically appearing as a white to off-white crystalline solid, it exhibits moderate solubility in common organic solvents, which facilitates its use in various solution-phase reactions. Its stability under normal conditions makes it suitable for storage and handling in industrial settings, though proper chemical safety protocols should always be followed.

In the field of pharmaceutical intermediates, 2,4-Dichloro-6-n-propoxy-1,3,5-triazine has shown promise as a building block for more complex molecules. The pharmaceutical industry frequently searches for novel heterocyclic compounds that can serve as precursors for drug development. The unique reactivity pattern of this triazine derivative makes it particularly interesting for medicinal chemistry applications, especially in the synthesis of targeted therapeutic agents.

The agricultural chemical sector has also shown interest in 2,4-Dichloro-6-n-propoxy-1,3,5-triazine derivatives. While not directly used as an active ingredient, its structural features make it a potential candidate for developing crop protection agents. Researchers are exploring how modifications to its structure might lead to compounds with specific biological activities, responding to the growing demand for precision agriculture solutions.

From a market perspective, the demand for specialized triazine compounds like 2,4-Dichloro-6-n-propoxy-1,3,5-triazine has been steadily increasing. Chemical manufacturers often search for information about supply availability, purity specifications, and application guidance for such intermediates. The compound's versatility makes it attractive to multiple industries, creating a dynamic market situation where technical expertise and quality control become key differentiators among suppliers.

Recent advancements in analytical chemistry have improved the characterization of 2,4-Dichloro-6-n-propoxy-1,3,5-triazine. Modern techniques such as HPLC-MS and NMR spectroscopy allow for precise quality assessment, which is crucial for applications requiring high purity. This aligns with industry trends toward stringent quality standards and traceability in chemical production.

The synthetic versatility of 2,4-Dichloro-6-n-propoxy-1,3,5-triazine makes it a valuable tool in materials science. Researchers investigating advanced polymeric materials frequently explore its potential as a cross-linking agent or monomer. The compound's ability to participate in controlled polymerization reactions has opened new possibilities in creating tailored material properties for specific applications.

Environmental considerations are increasingly important in chemical usage, and 2,4-Dichloro-6-n-propoxy-1,3,5-triazine has been subject to environmental fate studies. Understanding its biodegradation pathways and ecotoxicological profile helps ensure responsible handling and disposal. This information is particularly valuable for industries seeking to align with sustainability initiatives and regulatory compliance.

Looking toward future applications, researchers are exploring the potential of 2,4-Dichloro-6-n-propoxy-1,3,5-triazine in emerging technologies. Its unique chemical properties may find use in energy storage systems, electronic materials, or catalysis. The compound's adaptability to various chemical modifications makes it an interesting candidate for next-generation material development.

For laboratories and industrial users working with 2,4-Dichloro-6-n-propoxy-1,3,5-triazine, proper handling procedures and storage conditions are essential considerations. While not classified as highly hazardous, appropriate laboratory safety measures should always be observed when handling this chemical compound. Technical datasheets and material safety information should be consulted prior to use.

The global chemical research community continues to discover new applications for triazine derivatives like 2,4-Dichloro-6-n-propoxy-1,3,5-triazine. As synthetic methodologies advance and analytical techniques improve, our understanding of this compound's full potential continues to expand. Its role in specialty chemicals and advanced materials makes it a compound worth watching in the coming years.